Cas no 2227730-95-0 (rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227730-95-0
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 5791281
• PubChem ID: 165838500
• Update Time: 2025-10-29

rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2227730-95-0
• rac-(1R,3R)-2,2-dimethyl-3-[2-methyl-4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1954244
• rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

• Inchi： 1S/C14H15F3O2/c1-7-6-8(14(15,16)17)4-5-9(7)10-11(12(18)19)13(10,2)3/h4-6,10-11H,1-3H3,(H,18,19)/t10-,11+/m1/s1
• InChI Key： CJSWEWQEQFTHCL-MNOVXSKESA-N
• SMILES： FC(C1C=CC(=C(C)C=1)[C@@H]1[C@@H](C(=O)O)C1(C)C)(F)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Research Update on rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS: 2227730-95-0)

The compound rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS: 2227730-95-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the stereoselective synthesis of this cyclopropane derivative, which is crucial for its biological activity. The presence of the trifluoromethyl group and the cyclopropane ring in the molecule has been shown to enhance its metabolic stability and binding affinity to target proteins. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, to obtain enantiomerically pure forms of the compound for further biological evaluation.

In pharmacological studies, rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid has demonstrated promising activity as a modulator of specific biological targets. Preliminary in vitro and in vivo data suggest that this compound may have applications in the treatment of inflammatory diseases and certain types of cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, although the exact molecular targets are still under investigation.

Structural-activity relationship (SAR) studies have revealed that the spatial arrangement of the substituents on the cyclopropane ring is critical for maintaining biological activity. The trifluoromethyl group at the para position of the phenyl ring has been identified as a key pharmacophore, contributing to both the potency and selectivity of the compound. These findings have important implications for the design of next-generation derivatives with improved pharmacological profiles.

From a drug development perspective, the physicochemical properties of rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid have been extensively characterized. The compound exhibits favorable solubility and permeability characteristics, making it a promising candidate for oral administration. Stability studies under various conditions have shown that the compound maintains its integrity, which is essential for formulation development.

Recent patent filings indicate growing commercial interest in this compound and its derivatives. Several pharmaceutical companies have claimed novel synthetic routes and therapeutic applications, suggesting that this chemical scaffold may soon enter clinical development. The intellectual property landscape surrounding this compound is becoming increasingly complex, with multiple entities pursuing different aspects of its development.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid represents an exciting area of research in medicinal chemistry. The compound's unique structural features and promising biological activity make it a valuable tool for understanding disease mechanisms and developing new therapeutic agents. Future research directions may include further optimization of the lead compound, detailed mechanistic studies, and preclinical evaluation in relevant disease models.